Cas no 2679936-12-8 (rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring both acetamido and trifluoromethyl functional groups. Its rigid cyclopropane backbone and stereochemical complexity make it a valuable intermediate in medicinal chemistry and asymmetric synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the acetamido moiety offers potential for further derivatization. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its ability to influence conformational and electronic properties. High purity and well-defined stereochemistry ensure reproducibility in research applications.
rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid structure
2679936-12-8 structure
Product Name:rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
CAS No:2679936-12-8
MF:C7H8F3NO3
MW:211.13853263855
CID:5644866
PubChem ID:165906302
Update Time:2025-10-28

rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2679936-12-8
    • rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
    • EN300-28272895
    • Inchi: 1S/C7H8F3NO3/c1-3(12)11-6(5(13)14)2-4(6)7(8,9)10/h4H,2H2,1H3,(H,11,12)(H,13,14)/t4-,6-/m1/s1
    • InChI Key: ORSDKEMGZLEGHZ-INEUFUBQSA-N
    • SMILES: FC([C@@H]1C[C@@]1(C(=O)O)NC(C)=O)(F)F

Computed Properties

  • Exact Mass: 211.04562760g/mol
  • Monoisotopic Mass: 211.04562760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.4Ų

rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28272895-1g
rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
2679936-12-8
1g
$0.0 2023-09-09
Enamine
EN300-28272895-1.0g
rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
2679936-12-8 95.0%
1.0g
$0.0 2025-03-19

rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid Related Literature

Additional information on rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

Racemic (1R,2R)-1-Acetamido-2-(Trifluoromethyl)cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2679936-12-8, commonly referred to as rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of cyclopropane derivatives, which have garnered considerable attention due to their unique chemical properties and structural stability. The molecule's structure incorporates a cyclopropane ring substituted with an acetamido group at position 1 and a trifluoromethyl group at position 2, along with a carboxylic acid moiety at position 1. These functional groups contribute to its versatile reactivity and make it a valuable compound in both academic research and industrial settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as asymmetric catalysis and microwave-assisted reactions. The synthesis of rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid involves multiple steps, including the formation of the cyclopropane ring, the introduction of the trifluoromethyl group, and the subsequent functionalization with the acetamido and carboxylic acid groups. Researchers have explored various catalysts and reaction conditions to optimize yield and purity, ensuring that the compound meets stringent quality standards required for its intended applications.

The structural uniqueness of this compound has led to its exploration in several fields. In pharmacology, rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid has shown promise as a lead compound for drug development. Its cyclopropane ring provides rigidity to the molecule, which is often desirable in drug design to enhance binding affinity to target proteins. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, which can modulate the molecule's electronic properties and improve its pharmacokinetic profile. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for treating metabolic disorders.

In materials science, this compound has been investigated for its role in polymer synthesis. The carboxylic acid group can participate in polymerization reactions, enabling the creation of novel polymeric materials with tailored properties. Researchers have explored its use in producing biodegradable polymers, which are increasingly sought after due to environmental concerns. The trifluoromethyl group contributes to the thermal stability and chemical resistance of the resulting polymers, making them suitable for high-performance applications such as biomedical devices and advanced packaging materials.

The trifluoromethyl group also imparts unique electronic properties to rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, making it an attractive candidate for use in electronic materials. Recent research has focused on its application in organic electronics, where it can serve as a building block for semiconducting polymers or small molecules. Its ability to undergo various covalent modifications further enhances its versatility in this field.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. The use of eco-friendly solvents and catalysts during synthesis aligns with green chemistry principles. Furthermore, its application in biodegradable polymers contributes to reducing plastic waste and promoting sustainable practices.

In conclusion, rac-(1R,2R)-1-acetamido-2-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 2679936-12-8) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables applications ranging from drug discovery to advanced materials development. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemistry.

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